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Compound of Interest

Compound Name: 1,3-Dinitrobenzene-d4

CAS No.: 54247-05-1

Cat. No.: B1360364

Get Quote

Executive Summary
1,3-Dinitrobenzene-d4 (1,3-DNB-d4) is a deuterated aromatic nitro compound primarily

utilized as an internal standard in environmental forensics and toxicology. While chemically

robust due to the kinetic isotope effect (KIE) conferred by the C-D bonds, it possesses inherent

thermodynamic instability characteristic of polynitro aromatics.

Critical Storage Directive: Store at ambient temperature (20–25°C) in amber glass under inert

atmosphere (Argon/Nitrogen). Strict exclusion of light is mandatory to prevent nitro-nitrite

rearrangement. Avoid reducing environments to prevent conversion to nitroanilines.

Part 1: Physicochemical & Isotopic Profile[1]
The substitution of hydrogen with deuterium (²H) in the 1,3-dinitrobenzene lattice increases the

molecular weight and alters vibrational modes, but retains the fundamental solubility and

melting profile of the proteo-analog.
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Property Specification Technical Note

Chemical Formula C₆D₄N₂O₄
Fully deuterated aromatic ring.

[1]

Molecular Weight ~172.13 g/mol
+4.03 Da shift vs. proteo-

analog (168.11 g/mol ).

CAS Number 54247-05-1
Labeled specific.[2] Unlabeled:

99-65-0.[2][3][4]

Physical State Yellow Crystalline Solid
Crystalline lattice structure is

rhombic.

Melting Point 89–90 °C
Sharp transition indicates high

purity.

Solubility
Soluble: Acetone, Benzene,

EtAcInsoluble: Water

Lipophilic nature drives

bioaccumulation potential.

Isotopic Purity Typically ≥ 98 atom % D
Critical for mass spectrometry

quantitation.

Part 2: Stability Mechanisms & Degradation Risks
Isotopic Stability (The Deuterium Effect)
The Carbon-Deuterium (C-D) bond is shorter and stronger than the Carbon-Hydrogen (C-H)

bond due to the lower zero-point energy of the heavier isotope.

Mechanism: This results in a primary Kinetic Isotope Effect (KIE), rendering the aromatic ring

significantly more resistant to electrophilic aromatic substitution (EAS) and oxidative

metabolism compared to the non-deuterated form.

Risk Factor:H/D Exchange.[5] While aromatic protons are generally non-labile, exposure to

strong acids (e.g., H₂SO₄) or strong bases in protic solvents can catalyze exchange, diluting

isotopic purity over time.

Photochemical Instability
Nitro compounds are chromophores that absorb UV-Vis radiation.
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Mechanism: Upon excitation, the nitro group (-NO₂) can undergo a nitro-nitrite

rearrangement, leading to the formation of nitroso intermediates and eventual ring cleavage

or polymerization.

Observation: Yellow crystals turning orange/brown indicate surface photo-degradation.

Thermodynamic Instability
Like all polynitro aromatics, 1,3-DNB-d4 has a positive oxygen balance relative to pure

hydrocarbons but is still fuel-rich.

Shock Sensitivity: While less sensitive than TNT (trinitrotoluene), it is still an energetic

material. Friction or high impact can trigger decomposition.

Thermal Decomposition: Heating beyond 300°C releases toxic nitrogen oxides (NOx) and

poses an explosion hazard.

Part 3: Storage & Handling Protocols[7]
The "Triad of Preservation"
To maintain >99% purity and isotopic integrity for >2 years, adhere to this protocol:

Light Exclusion: Use Amber borosilicate vials (Type I Class A). Wrap secondary containment

in foil if amber glass is unavailable.

Atmospheric Control: Purge headspace with Argon or Nitrogen. Oxygen promotes slow

oxidation of impurities; moisture can facilitate surface hydrolysis.

Temperature: Ambient (20–25°C) is sufficient for chemical stability. Refrigeration (2–8°C) is

acceptable but introduces the risk of condensation (moisture) upon opening. Do not freeze

unless strictly necessary, as freeze-thaw cycles can fracture crystals and increase surface

area for reactivity.

Visualization: Storage Lifecycle Workflow
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Caption: Logical workflow for the receipt, stabilization, and maintenance of 1,3-
Dinitrobenzene-d4 inventory.

Part 4: Analytical Verification
Before using stored material for critical assays (e.g., as an internal standard for EPA Method

8330), verify integrity.

Isotopic Purity (NMR):

¹H-NMR (Proton): Should show NO signals in the aromatic region (7.0–9.0 ppm). Any

peaks here indicate proteo-contamination or H/D exchange.

¹³C-NMR: Look for C-D coupling patterns (triplets) distinct from C-H singlets.

Chemical Purity (GC-MS):

Monitor for the molecular ion peak [M]+ at m/z ~172.

Check for degradation products: m/z 142 (Loss of NO) or peaks associated with

nitroaniline (reduction product).

Part 5: Degradation Pathways
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Understanding how the molecule fails allows for better prevention. The two primary pathways

are Photolysis (light-induced) and Reduction (chemical/microbial).
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Caption: Primary degradation vectors: Photochemical rearrangement (blue path) and Chemical

reduction (red path).

Part 6: Safety & Toxicity (HSE)
Danger: 1,3-Dinitrobenzene-d4 is a potent methemoglobinemia inducer.

Route of Entry: Rapidly absorbed through skin. Fatal in contact with skin.[2]

Mechanism: Oxidizes ferrous iron (Fe²⁺) in hemoglobin to ferric iron (Fe³⁺), destroying

oxygen transport capacity.

PPE Requirement: Double nitrile gloves, long sleeves, and full-face respirator or fume hood

operations are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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